Cas no 1030790-24-9 (N-[(3-fluoro-4-methylphenyl)methyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide)

• Product Name: N-[(3-fluoro-4-methylphenyl)methyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide
• CAS No: 1030790-24-9
• MF: C₂₅H₂₅FN₂O₄S
• MW: 468.540408849716
• CID: 6144376
• PubChem ID: 41694376
• Update Time: 2025-05-19

N-[(3-fluoro-4-methylphenyl)methyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-fluoro-4-methylphenyl)methyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide
• EN300-26603654
• 1030790-24-9

• Inchi： 1S/C25H25FN2O4S/c1-19-12-13-21(16-22(19)26)17-27-25(29)18-28(23-10-6-7-11-24(23)32-2)33(30,31)15-14-20-8-4-3-5-9-20/h3-16H,17-18H2,1-2H3,(H,27,29)/b15-14+
• InChI Key： YXBUGFMRDJUVPU-CCEZHUSRSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C1C=CC=CC=1OC)CC(NCC1C=CC(C)=C(C=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 468.15190662g/mol
• Monoisotopic Mass: 468.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.1Ų

Additional information on N-[(3-fluoro-4-methylphenyl)methyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide

Compound CAS No. 1030790-24-9: N-[(3-fluoro-4-methylphenyl)methyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide

The compound with CAS No. 1030790-24-9, named N-[(3-fluoro-4-methylphenyl)methyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has been the subject of recent research due to its unique structural properties and promising applications in drug development and advanced materials.

Structure and Properties: The molecule consists of a central acetamide group attached to a sulfonamide moiety, which is further connected to a substituted phenyl group. The presence of fluorine and methoxy groups introduces electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the physical and chemical properties of organic compounds, particularly in enhancing their solubility and bioavailability.

Synthesis and Applications: The synthesis of this compound involves a multi-step process, including nucleophilic substitution and coupling reactions. Researchers have recently developed more efficient methods to synthesize this compound, leveraging modern catalytic techniques to improve yield and purity. Its applications span across various industries, including pharmaceuticals, where it shows potential as an inhibitor for certain enzymes, and in materials science as a precursor for advanced polymers.

Biological Activity: Recent findings from in vitro studies suggest that this compound exhibits significant biological activity, particularly as an inhibitor of kinases involved in cellular signaling pathways. This makes it a promising candidate for drug development targeting diseases such as cancer and inflammatory disorders. Additionally, its ability to interact with biological membranes has been explored, offering insights into its potential use in drug delivery systems.

Environmental Impact: As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that the compound is biodegradable under specific conditions, reducing concerns about its long-term persistence in the environment. However, further research is needed to fully assess its ecological footprint and ensure sustainable practices during its production and use.

Future Directions: The ongoing research on N-[(3-fluoro-4-methylphenyl)methyl]-2-[N-(2-methoxyphenyl)-2-phenylethenesulfonamido]acetamide highlights its versatility and potential for innovation. Future work could focus on optimizing its synthesis for large-scale production, exploring its role in novel therapeutic strategies, and investigating its compatibility with emerging technologies in green chemistry.

In conclusion, this compound represents a fascinating intersection of organic chemistry, biology, and materials science. Its unique structure and versatile properties make it a valuable subject for further research and development across multiple disciplines.